Cas no 1358205-74-9 (4-chloro-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide)

• Product Name: 4-chloro-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide
• CAS No: 1358205-74-9
• MF: C₁₅H₁₅ClN₄O
• MW: 302.758801698685
• CID: 6156746
• PubChem ID: 53164615
• Update Time: 2025-05-20

4-chloro-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide
• 4-chloro-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]benzamide
• 4-chloro-N-(2-pyrrolidin-1-ylpyrimidin-5-yl)benzamide
• 4-chloro-N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)benzamide
• VU0537563-1
• 1358205-74-9
• F6222-0124
• AKOS021956940

• Inchi： 1S/C15H15ClN4O/c16-12-5-3-11(4-6-12)14(21)19-13-9-17-15(18-10-13)20-7-1-2-8-20/h3-6,9-10H,1-2,7-8H2,(H,19,21)
• InChI Key： ZJLCKOAZXURDLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1C=NC(=NC=1)N1CCCC1)=O

Computed Properties

• Exact Mass: 302.093
• Monoisotopic Mass: 302.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide

Comprehensive Overview of 4-chloro-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide (CAS No. 1358205-74-9): Properties, Applications, and Research Insights

4-chloro-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide (CAS No. 1358205-74-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This pyrimidine derivative features a unique molecular structure combining a chlorobenzamide moiety with a pyrrolidine-substituted pyrimidine core, making it a versatile intermediate for drug discovery and material science applications. Its CAS number (1358205-74-9) serves as a critical identifier for researchers and regulatory databases.

In recent years, the demand for heterocyclic compounds like 4-chloro-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide has surged due to their role in designing kinase inhibitors and targeted therapies. Searches for "pyrimidine-based drug candidates" or "small molecule modulators" often highlight this compound’s relevance in oncology and immunology research. Its structural flexibility allows for modifications that enhance binding affinity and selectivity, addressing key challenges in modern drug development.

The synthesis of CAS No. 1358205-74-9 typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Researchers emphasize its high purity (>98%) and stability under standard laboratory conditions, which are crucial for reproducibility in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its chemical identity and purity.

Beyond pharmaceuticals, 4-chloro-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide has potential applications in agrochemicals and material science. Its chloro-substituted aromatic ring and hydrogen-bonding sites make it a candidate for designing functional materials with tailored properties. Queries like "pyrimidine applications in materials" or "chlorobenzamide derivatives" reflect growing interdisciplinary interest.

From an SEO perspective, this compound aligns with trending topics such as "precision medicine," "structure-activity relationships (SAR)," and "green chemistry in synthesis." Addressing common questions—like "How is CAS 1358205-74-9 used in drug discovery?" or "What are the safety profiles of pyrrolidine-pyrimidine hybrids?"—enhances the content’s visibility and utility for scientific audiences.

In summary, 4-chloro-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide exemplifies the convergence of medicinal chemistry and molecular design. Its CAS No. 1358205-74-9 ensures traceability, while its multifaceted applications underscore its value in advancing both therapeutic and technological innovations. Future research may explore its biocompatibility and scalability, further solidifying its role in next-generation scientific breakthroughs.